2-tert-butyl-1H-imidazole-4-carboxylic acid
Overview
Description
“2-tert-butyl-1H-imidazole-4-carboxylic acid” is a chemical compound with the molecular weight of 204.66 . It is also known as 2-(tert-butyl)-1H-imidazole-4-carboxylic acid hydrochloride . The compound is a white or colorless solid that is highly soluble in water and other polar solvents .
Molecular Structure Analysis
The molecular structure of “2-tert-butyl-1H-imidazole-4-carboxylic acid” consists of three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-tert-butyl-1H-imidazole-4-carboxylic acid” include a melting point of 119-121 degrees Celsius . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Scientific Research Applications
Antibacterial and Antimycobacterial Activities
Imidazole derivatives have been reported to show significant antibacterial and antimycobacterial activities . They can be used in the development of new drugs to treat various bacterial infections.
Anti-inflammatory Activities
Imidazole compounds can also exhibit anti-inflammatory properties . They could be used in the treatment of diseases characterized by inflammation.
Antitumor Activities
Some imidazole derivatives have shown potential antitumor activities . They could be used in cancer therapy, particularly in targeted drug delivery systems for tumor cells.
Antidiabetic Activities
Imidazole compounds can be used in the development of antidiabetic drugs . They could play a role in the management of diabetes by regulating blood glucose levels.
Anti-allergic and Antipyretic Activities
Imidazole derivatives can exhibit anti-allergic and antipyretic (fever-reducing) activities . They could be used in the treatment of allergies and fever.
Antiviral and Antioxidant Activities
Imidazole compounds can show antiviral and antioxidant activities . They could be used in the treatment of viral infections and in the management of oxidative stress in the body.
Anti-amoebic and Antihelmintic Activities
Imidazole derivatives can have anti-amoebic and antihelmintic (anti-parasitic) activities . They could be used in the treatment of amoebic and helminthic (parasitic worm) infections.
Ulcerogenic Activities
Imidazole compounds can also exhibit ulcerogenic activities . They could be used in the treatment of ulcers.
Safety and Hazards
The safety information for “2-tert-butyl-1H-imidazole-4-carboxylic acid” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The future directions for “2-tert-butyl-1H-imidazole-4-carboxylic acid” and similar compounds could involve further exploration of their broad range of chemical and biological properties . These compounds have become an important synthon in the development of new drugs , and there is a need for the development of a new drug that overcomes the problems of antimicrobial resistance .
Mechanism of Action
Target of Action
The primary targets of 2-tert-butyl-1H-imidazole-4-carboxylic acid are currently unknown. Imidazoles, the core structure of this compound, are key components in a variety of functional molecules used in diverse applications . They are known to interact with multiple receptors, which makes them useful in developing new derivatives .
Mode of Action
Imidazoles are known to interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .
Biochemical Pathways
Imidazoles are known to be involved in a wide range of biochemical processes due to their versatile nature .
Pharmacokinetics
Imidazoles are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazoles are known to exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole compounds .
properties
IUPAC Name |
2-tert-butyl-1H-imidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-8(2,3)7-9-4-5(10-7)6(11)12/h4H,1-3H3,(H,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUODHXYBEMXMRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C(N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10388407 |
Source
|
| Record name | 1H-Imidazole-5-carboxylicacid, 2-(1,1-dimethylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-tert-butyl-1H-imidazole-4-carboxylic acid | |
CAS RN |
794495-32-2 |
Source
|
| Record name | 1H-Imidazole-5-carboxylicacid, 2-(1,1-dimethylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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